2-(1-benzyl-1H-pyrrol-2-yl)-N-(2-chlorophenyl)-2-oxoacetamide

• IUPAC Name: [4-(3,4-dimethylanilino)-6-methylquinolin-2-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C24H27N3O/c1-16-7-10-21-20(13-16)22(25-19-9-8-17(2)18(3)14-19)15-23(26-21)24(28)27-11-5-4-6-12-27/h7-10,13-15H,4-6,11-12H2,1-3H3,(H,25,26)
• InChI Key: YGGVCFVZXYTPMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2NC3=CC(=C(C=C3)C)C)C(=O)N4CCCCC4
• Molecular Formula: C24H27N3O
• Molecular Weight: 373.5 g/mol

Description

2-(1-benzyl-1H-pyrrol-2-yl)-N-(2-chlorophenyl)-2-oxoacetamide, commonly known as BZP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BZP belongs to the class of compounds known as pyrrolidinophenones, which are known to have a wide range of biological activities.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

One study focused on the spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs, which are structurally similar to the compound . These compounds demonstrated good light harvesting efficiency (LHE) and free energy of electron injection, suggesting their potential application in dye-sensitized solar cells (DSSCs) for photovoltaic efficiency. Additionally, molecular docking studies indicated significant ligand-protein interactions, particularly with Cyclooxygenase 1 (COX1), suggesting potential biological relevance (Y. Mary et al., 2020).

Organic Synthesis and Chemical Reactivity

Another area of application is in the synthesis of complex organic structures. For instance, studies on the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides as building blocks have shown that such compounds can lead to ring-annulated products in acceptable yields. This demonstrates the compound's utility in organic synthesis and the construction of biologically active molecules (B. Janardhan et al., 2014).

Corrosion Inhibition

Research into new long alkyl side chain acetamide derivatives has revealed their potential as corrosion inhibitors. These compounds, including acetamide derivatives, were tested for their ability to prevent steel corrosion in acidic mediums, showcasing their applicability in materials science and engineering (A. Yıldırım & M. Cetin, 2008).

Antifolate Agents

In medicinal chemistry, certain pyrrolo[2,3-d]pyrimidines analogs, related in structure to the compound of interest, have been synthesized as antifolate agents. These compounds target dihydrofolate reductase (DHFR), a key enzyme in the folate pathway, highlighting their potential in the development of new therapeutics (A. Gangjee et al., 2007).